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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B079072

Application Notes

This document provides a detailed protocol for the high-temperature exhaust dyeing of
polyester substrates using Disperse Black 9. This protocol is intended for researchers,
scientists, and professionals in the fields of textile chemistry and material science. Disperse
Black 9 is a high-energy disperse dye suitable for achieving deep black shades on polyester
fibers. The high-temperature exhaust method is employed to ensure optimal dye penetration
and fixation, resulting in excellent colorfastness properties.

The procedure involves several key stages: preparation of the dye bath with necessary
auxiliaries, a controlled heating and dyeing cycle, and a post-dyeing reduction clearing
treatment to remove unfixed surface dye, which is crucial for achieving superior wash and rub
fastness. Adherence to the specified parameters for temperature, pH, and chemical
concentrations is critical for reproducible and high-quality results. Safety precautions should be
observed when handling all chemicals, particularly at elevated temperatures.

Key Experimental Parameters

The following tables summarize the quantitative data for the high-temperature exhaust dyeing
protocol with Disperse Black 9.

Table 1: Dye Bath Composition
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Component

Concentration

Purpose

Disperse Black 9

10-18% (owf)

Colorant

Dispersing Agent 1.0-2.09/L Prevents dye agglomeration
Leveling Agent 05-15¢g/L Promotes uniform dye uptake
Acetic Acid (or pH buffer) 05-15¢g/L To maintain pH 4.5 - 5.5
Liquor Ratio 1:10-1:20 Ratio of goods to liquor

Table 2: Dyeing Cycle Parameters

Process Step Temperature Duration Rate of Rise/Cool
Set dye bath 60°C 15 minutes -
Ramp to dyeing ) )
60°C to 135°C ~37.5 minutes 2°C/minute
temperature
Hold at dyeing )
135°C 60 minutes -
temperature
Cool to reduction _ '
) 135°C to 80°C ~27.5 minutes 2°C/minute
clearing
Table 3: Reduction Clearing Bath Composition and Parameters
Component /| Parameter Value Purpose
] i Reducing agent to strip
Sodium Hydrosulfite 2.0g/L
surface dye
] Provides alkaline medium for
Caustic Soda (NaOH) 2.0g/L ]
reduction
Temperature 80°C -
Duration 20 minutes -
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Experimental Protocol

1.

Pre-treatment of Polyester Substrate:

Ensure the polyester fabric is thoroughly scoured and free from any impurities, oils, or sizes
that might interfere with dye uptake.

The fabric should be wetted out before introducing it to the dye bath.

. Dye Bath Preparation:

Prepare the dye bath in a high-temperature dyeing vessel with the required volume of water
according to the chosen liquor ratio (e.g., 1:10).

Add the dispersing agent and leveling agent to the bath and ensure they are well dissolved.

Adjust the pH of the dye bath to 4.5 - 5.5 using acetic acid.

In a separate container, prepare a dispersion of Disperse Black 9 by pasting the dye with a
small amount of water and then diluting it with warm water. Add this dispersion to the dye
bath.

. Dyeing Cycle:

Introduce the pre-wetted polyester fabric into the dye bath at 60°C.

Run the dyeing machine for 15 minutes at this temperature to ensure even impregnation of
the fabric.

Increase the temperature of the dye bath to 135°C at a controlled rate of 2°C per minute.[1]

Hold the temperature at 135°C for 60 minutes to allow for dye diffusion and fixation.[1]

After the holding period, cool the dye bath down to 80°C at a rate of 2°C per minute.

. Rinsing:

Drain the dye bath.
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Rinse the dyed fabric with hot water to remove any residual dye liquor.
. Reduction Clearing:
Prepare a fresh bath at 80°C.
Add caustic soda (2.0 g/L) and sodium hydrosulfite (2.0 g/L) to the bath.[2]

Treat the dyed fabric in this reduction clearing bath for 20 minutes at 80°C to remove any
unfixed disperse dye from the fiber surface.[3]

Drain the reduction clearing bath.
. Post-clearing Rinsing and Neutralization:
Rinse the fabric thoroughly with hot water.

Neutralize the fabric in a bath containing a small amount of acetic acid to remove any
residual alkali.

Perform a final cold water rinse.
. Drying:
Hydroextract the dyed and treated fabric to remove excess water.

Dry the fabric in a suitable oven or stenter.

Visualizations
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High-Temperature Exhaust Dyeing Workflow for Disperse Black 9

Preparation

Substrate Pre-treatment
(Scouring & Wetting)

Dye Bath Preparation
(Water, Auxiliaries, Dye, pH 4.5-5.5)

Dyeing
\4

Load Fabric at 60°C

Ramp Temperature to 135°C
(2°C/min)

Hold at 135°C
(60 min)

Cool to 80°C
(2°C/min)

Post-Tr‘ ;atment

Hot Rinse

\

Reduction Clearing
(NaOH, Na2S204, 80°C, 20 min)

Hot Rinse

Y

Neutralization
(Acetic Acid)

\

Cold Rinse

Click to download full resolution via product page

Caption: High-Temperature Exhaust Dyeing Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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